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Cat. No.: B14098405 Get Quote

Disclaimer: This technical guide addresses the molecular formula C21H22O7, which

corresponds to the compound Tomazin.[1][2] However, publicly available scientific literature

lacks specific in-depth studies on the biological activities, mechanisms of action, and

experimental protocols for Tomazin itself. Therefore, this guide provides a comprehensive

overview of the furanocoumarin class of compounds, to which Tomazin belongs, to offer

insights into its potential properties based on the activities of structurally related molecules. The

data and experimental protocols presented herein are representative of the furanocoumarin

class and should not be directly attributed to Tomazin without specific experimental validation.

Introduction to Tomazin and Furanocoumarins
Tomazin is a naturally occurring phytochemical with the molecular formula C21H22O7 and a

molecular weight of approximately 386.4 g/mol .[1][2] It belongs to the furanocoumarin family, a

class of organic chemical compounds produced by a variety of plants. Furanocoumarins are

known for their diverse biological activities, which are of interest to researchers in drug

discovery and development. These compounds are characterized by a furan ring fused with a

coumarin.

This guide summarizes the known chemical and physical properties of Tomazin and explores

the well-documented biological activities and mechanisms of action of the broader

furanocoumarin class, providing a foundational understanding for researchers.
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Physicochemical Properties of Tomazin
The physicochemical properties of Tomazin (CAS No. 27542-14-9) have been computationally

predicted and are summarized in the table below. These properties are crucial for

understanding its behavior in biological systems and for the design of experimental studies.

Property Value Source

Molecular Formula C21H22O7 PubChem

Molecular Weight 386.4 g/mol PubChem

XLogP3 3.0 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
7 PubChem

Rotatable Bond Count 7 PubChem

Topological Polar Surface Area 95.2 Å² PubChem

Exact Mass 386.13655304 Da PubChem

Potential Biological Activities of the
Furanocoumarin Class
Furanocoumarins have been investigated for a wide range of pharmacological effects. The

primary activities reported in the scientific literature are summarized below. It is plausible that

Tomazin may exhibit similar properties.
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Biological Activity Description

Anticancer

Many furanocoumarins have demonstrated

cytotoxic effects against various cancer cell

lines. Their mechanisms often involve the

induction of apoptosis, inhibition of cell

proliferation, and interference with key signaling

pathways.

Anti-inflammatory

Furanocoumarins have been shown to possess

anti-inflammatory properties, potentially through

the inhibition of pro-inflammatory cytokines and

enzymes.

Antioxidant

The chemical structure of furanocoumarins

allows them to act as free radical scavengers,

which may contribute to their protective effects

against oxidative stress-related diseases.

Antimicrobial

Certain furanocoumarins have exhibited activity

against a range of bacteria and fungi,

suggesting their potential as antimicrobial

agents.

Potential Mechanisms of Action of
Furanocoumarins
The diverse biological activities of furanocoumarins are attributed to their ability to modulate

various cellular signaling pathways. The diagram below illustrates a generalized model of

potential signaling pathways that furanocoumarins may influence, based on studies of

representative compounds from this class.
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Potential Signaling Pathways Modulated by Furanocoumarins

Cellular Processes

Signaling Pathways

Furanocoumarins
(e.g., Tomazin)

PI3K/AKT Pathway
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MAPK Pathway
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Workflow for MTT Assay

1. Seed cancer cells in a 96-well plate

2. Incubate for 24 hours

3. Treat cells with varying concentrations of the test compound

4. Incubate for 48-72 hours

5. Add MTT reagent to each well

6. Incubate for 4 hours to allow formazan crystal formation

7. Solubilize formazan crystals with DMSO

8. Measure absorbance at 570 nm

9. Calculate cell viability and IC50 value
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Workflow for DPPH Assay

1. Prepare different concentrations of the test compound in methanol

2. Add DPPH solution to each concentration

3. Incubate in the dark at room temperature for 30 minutes

4. Measure the absorbance at 517 nm

5. Calculate the percentage of radical scavenging activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Tomazin (C21H22O7)
and its Chemical Class: Furanocoumarins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14098405#tomazin-molecular-formula-c21h22o7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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